N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylacetamide

• IUPAC Name: N-ethyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C20H21N3O2/c1-3-23(19(24)13-16-9-5-4-6-10-16)14-18-21-20(22-25-18)17-11-7-8-15(2)12-17/h4-12H,3,13-14H2,1-2H3
• InChI Key: NRWSAVLQVUEWRH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC(=C2)C)C(=O)CC3=CC=CC=C3
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylacetamide, also known as EOMPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylacetamide is not fully understood. However, studies suggest that it may act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound may also inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, it has been reported to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylacetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound is also stable under normal laboratory conditions. However, there are some limitations to using this compound in lab experiments. Its solubility in water is low, which can make it challenging to administer in vivo. Additionally, there is limited information available on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylacetamide. One potential direction is to investigate its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its effects on the immune system and its potential use in treating autoimmune diseases. Additionally, further research is needed to understand the pharmacokinetics and toxicity of this compound to determine its suitability for clinical use.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in various scientific research studies. Its synthesis method is relatively straightforward, and it has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. This compound has several advantages for lab experiments, but there are also limitations to its use. Future research on this compound may lead to the development of new treatments for various diseases and conditions.

Synthesis Methods

N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylacetamide can be synthesized using a multi-step reaction process. The synthesis starts with the reaction of 3-methylbenzonitrile with hydrazine hydrate to form 3-(3-methylphenyl)-1,2,4-oxadiazole. This intermediate is then reacted with N-ethyl-N-(2-chloroethyl)amine hydrochloride to yield N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-chloroethylamine. Finally, the compound is treated with phenylacetic acid to obtain the final product, this compound.

Scientific Research Applications

N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenylacetamide has shown potential therapeutic applications in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been investigated for its potential use in treating depression, anxiety, and neurodegenerative diseases.